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Compound of Interest

Compound Name: Acid-PEG10-t-butyl ester

Cat. No.: B12417773

Essential Safety and Handling Guide for Acid-
PEG10-t-butyl ester

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Acid-PEG10-t-butyl ester. The
following procedures are designed to ensure a safe laboratory environment and proper
management of this chemical.

Chemical and Physical Properties

Property Value Source

Molecular Formula C28H54014 [11[2][31[4]

Molecular Weight 614.7 g/mol [1112]

Purity >98% [1]12]

Appearance Colorle.ss liquid or to be GlsI6]
determined

Solubility DMSO, DCM, DMF [1][2]

Storage Conditions -20°C, dry and dark [L][2][3]1[5]6]

Hazard Identification and Safety Precautions

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12417773?utm_src=pdf-interest
https://www.benchchem.com/product/b12417773?utm_src=pdf-body
https://broadpharm.com/product/bp-25634
https://www.vulcanchem.com/product/vc16664173
https://www.medkoo.com/products/53929
https://file.medchemexpress.com/batch_PDF/HY-143836/Acid-PEG10-t-butyl-ester-DataSheet-MedChemExpress.pdf
https://broadpharm.com/product/bp-25634
https://www.vulcanchem.com/product/vc16664173
https://broadpharm.com/product/bp-25634
https://www.vulcanchem.com/product/vc16664173
https://www.medkoo.com/products/53929
https://www.chemimpex.com/products/49985
https://www.chemimpex.com/fr/products/49985
https://broadpharm.com/product/bp-25634
https://www.vulcanchem.com/product/vc16664173
https://broadpharm.com/product/bp-25634
https://www.vulcanchem.com/product/vc16664173
https://www.medkoo.com/products/53929
https://www.chemimpex.com/products/49985
https://www.chemimpex.com/fr/products/49985
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Based on data for the structurally similar Acid-PEG1-t-butyl ester, Acid-PEG10-t-butyl ester is
presumed to present similar hazards.[7] The following pictograms and statements summarize
the potential risks:

Pictogram:

laalt text

Signal Word: Warning[7]

Hazard Statements:

e H315: Causes skin irritation.[7]

o H319: Causes serious eye irritation.[7]

e H335: May cause respiratory irritation.[7]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

e P264: Wash skin thoroughly after handling.[7]

e P271: Use only outdoors or in a well-ventilated area.[7]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

e P312: Call a POISON CENTER or doctor/physician if you feel unwell.[7]
e P405: Store locked up.[7]

e P501: Dispose of contents/container to an approved waste disposal plant.[7]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling Acid-PEG10-t-butyl ester to minimize
exposure and ensure personal safety.
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PPE Category

Specifications and
Item .
Rationale

Hand Protection

Nitrile or neoprene gloves are
recommended.[8][9] Always
inspect gloves for integrity

) ) before use. For tasks with a

Chemical-resistant gloves S

high risk of splash or for
handling highly concentrated
solutions, consider double-

gloving.[9]

Eye and Face Protection

Use safety goggles that meet
ANSI Z87.1 standards to
protect against splashes.[10] A
) face shield worn over safety
Safety goggles or face shield ) )

glasses is required when there
is a significant risk of splashing
or exothermic reaction.[8][10]

[11]

Body Protection

Along-sleeved, buttoned lab
coat is mandatory.[10] For
larger quantities or in
situations with a higher risk of

Laboratory coat or gown spills, a disposable gown
made of a resistant material
like polyethylene-coated

polypropylene should be used.
[8]

Respiratory Protection

Work should be conducted in a
chemical fume hood to
) ) minimize inhalation of vapors
Use in a well-ventilated area ] )
or aerosols.[7] If engineering
controls are insufficient, a

respirator may be required.[10]

Foot Protection

Closed-toe shoes Shoes that cover the entire

foot are required to protect
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against spills.[10]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental
protection.

Experimental Workflow for Handling Acid-PEG10-t-butyl ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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